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Executive Summary
5-Bromo-4-methoxythiophene-2-carbaldehyde is a trisubstituted thiophene derivative

serving as a critical "linchpin" intermediate in medicinal chemistry and organic materials

science.[1] Its value lies in its orthogonal reactivity: the electrophilic aldehyde handle (C2)

allows for condensation reactions (e.g., Knoevenagel, reductive amination), while the aryl

bromide (C5) serves as a partner for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura,

Stille). The C4-methoxy group acts as an electron-donating substituent, modulating the

electronic properties of the thiophene ring, which is particularly relevant for tuning the bandgap

in conductive polymers or improving solubility in drug discovery scaffolds.

This guide provides a definitive IUPAC nomenclature breakdown, a validated synthesis

protocol, and a reactivity map for researchers utilizing this scaffold.

Nomenclature and Structural Identification[2][3][4]
[5][6]
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The correct IUPAC name, 5-Bromo-4-methoxythiophene-2-carbaldehyde, is derived through

a strict priority sequence.[1] In heterocyclic chemistry, correct numbering is paramount for

reproducibility and regulatory compliance.

Priority Rules (IUPAC)[7]
Parent Structure: The parent ring is thiophene (a five-membered ring containing sulfur).

Principal Functional Group: The aldehyde (-CHO) group has higher priority for citation as a

suffix than halogens (-Br) or ethers (-OCH₃).[1] Therefore, the suffix is -carbaldehyde (or -

carboxaldehyde), and the carbon atom of the ring attached to this group is designated as

position 2 (sulfur is always position 1).

Substituent Numbering:

S: Position 1

C-CHO: Position 2

C-H: Position 3

C-OCH₃: Position 4 (Methoxy)[1][2][3]

C-Br: Position 5 (Bromo)[1][4][5][6][7]

Structural Data Table[1]
Property Data

IUPAC Name 5-Bromo-4-methoxythiophene-2-carbaldehyde

Molecular Formula C₆H₅BrO₂S

Molecular Weight 221.07 g/mol

CAS Number Analogous to 4701-17-1 (5-bromo-2-CHO)

SMILES COc1cc(C=O)sc1Br

Key Features
Orthogonal functionalization (Br/CHO), Electron-

rich core
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Synthetic Protocol: Regioselective Bromination
While various routes exist (e.g., Vilsmeier-Haack formylation of 2-bromo-3-methoxythiophene),

the most robust and scalable method involves the regioselective bromination of 4-

methoxythiophene-2-carbaldehyde.[1]

Mechanistic Rationale
The 4-methoxy group exerts a strong electron-donating effect (+M), activating the thiophene

ring.[1] The aldehyde at C2 is electron-withdrawing (-M), deactivating the C3 position.[1]

Consequently, the C5 position (alpha to sulfur) is the most nucleophilic site, allowing for highly

selective electrophilic aromatic substitution using N-Bromosuccinimide (NBS).

Experimental Workflow
Reagents:

Starting Material: 4-Methoxythiophene-2-carbaldehyde (1.0 equiv)[1]

Brominating Agent: N-Bromosuccinimide (NBS) (1.05 equiv)[1]

Solvent: DMF (N,N-Dimethylformamide) or CHCl₃ (Chloroform)[1]

Quench: Saturated NaHCO₃ solution

Step-by-Step Methodology:

Dissolution: Charge a round-bottom flask with 4-methoxythiophene-2-carbaldehyde (e.g., 10

mmol) and anhydrous DMF (5 mL/mmol). Stir at 0°C under an inert atmosphere (N₂ or Ar).

Note: DMF is preferred over CHCl₃ for higher solubility and faster kinetics, though CHCl₃

allows for easier aqueous workup.

Addition: Dissolve NBS (10.5 mmol) in a minimal amount of DMF. Add this solution dropwise

to the reaction vessel over 30 minutes.

Critical Control Point: Maintain temperature <5°C during addition to prevent over-

bromination or oxidation of the aldehyde.
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Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours.

Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[1] The product will appear less polar than the

starting material.

Quench & Workup: Pour the reaction mixture into ice-cold saturated NaHCO₃ (100 mL).

Extract with Ethyl Acetate (3 x 50 mL).

Purification: Wash combined organics with water (2x) and brine (1x). Dry over Na₂SO₄, filter,

and concentrate. Purify via flash column chromatography (SiO₂, gradient 0-20% EtOAc in

Hexanes).

Process Visualization
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Figure 1: Workflow for the regioselective bromination of 4-methoxythiophene-2-carbaldehyde.

Reactivity and Applications
This compound is a "divergent intermediate." The presence of both a halogen and a carbonyl

allows researchers to grow the molecule in two distinct directions.

Functionalization Pathways[1]
C5-Position (Bromine):

Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form biaryl systems (common

in conductive polymers and kinase inhibitors).[1]

Stille Coupling: Reacts with organostannanes.
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Buchwald-Hartwig Amination: Introduction of amine groups.[1]

C2-Position (Aldehyde):

Knoevenagel Condensation: Reaction with active methylene compounds (e.g.,

malononitrile) to extend conjugation.

Reductive Amination: Conversion to amines for solubility enhancement.

Wittig Reaction: Formation of vinyl thiophenes.

Reactivity Diagram[1]

5-Bromo-4-methoxy-
thiophene-2-carbaldehyde

Suzuki Coupling
(Ar-B(OH)2, Pd cat.)

-> Biaryl Systems

C5-Br Substitution

Buchwald-Hartwig
(R-NH2, Pd cat.)

-> Aminothiophenes

C5-Br Substitution

Knoevenagel Cond.
(Malononitrile, Base)
-> Conjugated Dyes

C2-CHO Condensation

Reductive Amination
(R-NH2, NaBH(OAc)3)

-> Amine Linkers

C2-CHO Reduction

Click to download full resolution via product page

Figure 2: Divergent synthetic utility of the 5-bromo-4-methoxythiophene-2-carbaldehyde
scaffold.

Safety and Handling
Hazards: As a halogenated aldehyde, this compound is likely a skin and eye irritant and a

potential sensitizer.

Storage: Store at 2–8°C under an inert atmosphere (Argon). Aldehydes are prone to air

oxidation to carboxylic acids; the methoxy group renders the ring electron-rich, increasing

susceptibility to oxidation.

Waste: Dispose of halogenated organic waste separately from non-halogenated solvents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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